Cas no 107410-08-2 (4,6-Dimethoxydibenzofuran)

• Product Name: 4,6-Dimethoxydibenzofuran
• CAS No: 107410-08-2
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD00094188
• CID: 5024713
• Update Time: 2025-10-22

4,6-Dimethoxydibenzofuran Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxydibenzofuran
• 4,6-Dimethoxydibenzo[b,d]furan
• Dibenzofuran,4,6-dimethoxy-

• MDL： MFCD00094188
• Inchi： 1S/C14H12O3/c1-15-11-7-3-5-9-10-6-4-8-12(16-2)14(10)17-13(9)11/h3-8H,1-2H3
• InChI Key： MVIMTESQBSTMJV-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C2C=CC=C(C1=2)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.6
• Topological Polar Surface Area: 31.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans

Additional information on 4,6-Dimethoxydibenzofuran

4,6-Dimethoxydibenzofuran: A Comprehensive Overview

4,6-Dimethoxydibenzofuran (CAS No. 107410-08-2) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique dibenzofuran skeleton with methoxy groups at the 4 and 6 positions, exhibits a range of intriguing properties that make it a subject of extensive research. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with 4,6-Dimethoxydibenzofuran.

The dibenzofuran framework is a well-known structure in organic chemistry, often utilized as a building block for various functional materials. The presence of methoxy groups at the 4 and 6 positions introduces additional electronic and steric effects, which significantly influence the compound's reactivity and properties. Recent studies have highlighted the potential of 4,6-Dimethoxydibenzofuran in applications ranging from optoelectronic materials to drug development.

One of the most notable aspects of 4,6-Dimethoxydibenzofuran is its ability to act as a precursor for more complex structures. Researchers have employed this compound in the synthesis of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The electronic properties of 4,6-Dimethoxydibenzofuran make it an ideal candidate for these applications due to its high charge carrier mobility and stability under various conditions.

Recent advancements in synthetic methodologies have also expanded the scope of 4,6-Dimethoxydibenzofuran research. For instance, chemists have developed efficient catalytic systems to synthesize this compound on a larger scale. These methods not only enhance the yield but also reduce the environmental impact compared to traditional synthesis routes.

In addition to its material science applications, 4,6-Dimethoxydibenzofuran has shown promise in pharmacology. Studies have indicated that this compound exhibits bioactivity against certain enzymes and cellular pathways. This has led researchers to explore its potential as a lead compound for drug development. Current investigations focus on optimizing its bioavailability and reducing any potential side effects.

The structural versatility of 4,6-Dimethoxydibenzofuran also makes it a valuable tool in supramolecular chemistry. By incorporating this compound into self-assembling systems, scientists have created novel materials with tailored properties for sensing and catalysis applications.

Moreover, recent computational studies have provided deeper insights into the electronic structure of 4,6-Dimethoxydibenzofuran. These studies reveal that the methoxy groups play a crucial role in modulating the compound's optical properties. This understanding has paved the way for new applications in photonics and energy harvesting technologies.

In conclusion, 4,6-Dimethoxydibenzofuran (CAS No. 107410-08-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and tunable properties continue to inspire innovative research directions. As advancements in synthetic techniques and computational modeling progress further, we can expect even more groundbreaking discoveries related to this remarkable compound.